Cas no 2228392-01-4 (2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2228392-01-4
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 6041422
• PubChem ID: 165633094
• Update Time: 2023-12-27

2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• EN300-1955596
• 2,2-dimethyl-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol
• 2228392-01-4

• Inchi： 1S/C9H13F3N2O/c1-8(2,5-15)3-6-4-13-14-7(6)9(10,11)12/h4,15H,3,5H2,1-2H3,(H,13,14)
• InChI Key： JLLPUSDNSWDBIF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC(C)(C)CO)(F)F

Computed Properties

• Exact Mass: 222.09799753g/mol
• Monoisotopic Mass: 222.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.9Ų